Carbonic anhydrase inhibitor 9

• Molecular Formula: C22H20BrN5O4S
• Molecular Weight: 530.4 g/mol
• IUPAC Name: N-(4-bromophenyl)-2-[2-oxo-3-[2-(4-sulfamoylphenyl)hydrazinyl]-3H-indol-1-yl]acetamide
• InChI: InChI=1S/C22H20BrN5O4S/c23-14-5-7-15(8-6-14)25-20(29)13-28-19-4-2-1-3-18(19)21(22(28)30)27-26-16-9-11-17(12-10-16)33(24,31)32/h1-12,21,26-27H,13H2,(H,25,29)(H2,24,31,32)
• InChI Key: HTTLRFMEJPDHRS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C(=O)N2CC(=O)NC3=CC=C(C=C3)Br)NNC4=CC=C(C=C4)S(=O)(=O)N

Description

Carbonic anhydrase inhibitor 9 is a compound that targets carbonic anhydrase IX, an enzyme that plays a crucial role in regulating pH levels within cells and tissues. This enzyme is particularly overexpressed in hypoxic tumor cells, making it a significant target for cancer therapy . By inhibiting carbonic anhydrase IX, this compound helps to disrupt the pH balance in tumor cells, thereby inhibiting their growth and proliferation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of carbonic anhydrase inhibitor 9 typically involves the use of various organic synthesis techniques. One common method includes the reaction of sulfonamide derivatives with specific aromatic or heterocyclic compounds under controlled conditions . The reaction conditions often require the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods to larger reactors and using more efficient purification techniques. This often includes the use of continuous flow reactors, automated synthesis systems, and advanced chromatographic methods to ensure consistent quality and high production rates .

Chemical Reactions Analysis

Types of Reactions

Carbonic anhydrase inhibitor 9 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents under controlled temperature and pressure.

Substitution: Nucleophiles like halides, amines, and alcohols, often in the presence of catalysts or under specific pH conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may produce sulfoxides or sulfones, while reduction reactions may yield amines or alcohols .

Scientific Research Applications

Carbonic anhydrase inhibitor 9 has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study enzyme inhibition and pH regulation in various chemical reactions.

Biology: Helps in understanding the role of carbonic anhydrase IX in cellular processes and its impact on cell proliferation and survival.

Medicine: Investigated for its potential in cancer therapy, particularly in targeting hypoxic tumor cells and improving the efficacy of existing treatments.

Industry: Used in the development of diagnostic tools and imaging agents for detecting hypoxic tumors.

Mechanism of Action

Carbonic anhydrase inhibitor 9 exerts its effects by binding to the active site of carbonic anhydrase IX, thereby inhibiting its enzymatic activity. This inhibition disrupts the pH balance within tumor cells, leading to a decrease in cell proliferation and an increase in cell death . The molecular targets include the zinc ion in the active site of the enzyme, and the pathways involved are related to pH regulation and cellular metabolism .

Comparison with Similar Compounds

Similar Compounds

Acetazolamide: Another carbonic anhydrase inhibitor used primarily for glaucoma and epilepsy.

Dorzolamide: A topical carbonic anhydrase inhibitor used to reduce intraocular pressure in glaucoma patients.

Methazolamide: Similar to acetazolamide but with a longer half-life and fewer renal side effects.

Uniqueness

Carbonic anhydrase inhibitor 9 is unique in its high specificity for carbonic anhydrase IX, making it particularly effective in targeting hypoxic tumor cells. This specificity reduces off-target effects and enhances its potential as a therapeutic agent in cancer treatment .